Cas no 1211450-17-7 (5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride)

• Product Name: 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride
• CAS No: 1211450-17-7
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD16039358
• CID: 4577921
• Update Time: 2025-10-28

5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-triazolo[4,3-a]pyridine, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride

• MDL： MFCD16039358
• Inchi： 1S/C6H9N3.ClH/c1-2-4-9-5-7-8-6(9)3-1;/h5H,1-4H2;1H
• InChI Key： XQFOXBFHDSCLPA-UHFFFAOYSA-N
• SMILES： C12CCCCN1C=NN=2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride

Recent Advances in the Study of 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine Hydrochloride (CAS: 1211450-17-7)

The compound 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride (CAS: 1211450-17-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its fused triazole and pyridine rings, has been the subject of several studies aimed at exploring its pharmacological properties and mechanisms of action. The following sections provide an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interaction with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels.

One of the most promising applications of this compound lies in its potential as a central nervous system (CNS) agent. Preclinical studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. For instance, in vitro and in vivo experiments have shown that 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride exhibits significant affinity for dopamine D2 and serotonin 5-HT1A receptors, suggesting its utility in treating neuropsychiatric disorders such as schizophrenia and depression.

In addition to its CNS activity, recent research has explored the compound's anti-inflammatory and analgesic properties. Mechanistic studies have revealed that it inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings have spurred interest in its potential application for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is also investigating the compound's pharmacokinetic profile and safety in animal models to pave the way for clinical trials.

In conclusion, 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine hydrochloride (CAS: 1211450-17-7) represents a versatile scaffold with broad therapeutic potential. Its unique chemical structure and multifaceted pharmacological activities make it a valuable candidate for further investigation in drug development. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinically viable treatments.